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Compound of Interest

Compound Name: Lauroyl-L-carnitine chloride

Cat. No.: B2477444

For researchers and professionals in drug development, the proper disposal of chemical
reagents like Lauroyl-L-carnitine chloride is a critical component of laboratory safety and
regulatory compliance. This guide provides a clear, step-by-step process for the safe disposal
of Lauroyl-L-carnitine chloride, ensuring the protection of personnel and the environment.

Hazard Profile and Safety Considerations

Lauroyl-L-carnitine chloride is identified with the CAS Number 6919-91-1. While hazard
classifications can vary between suppliers, it is prudent to handle this compound with care.
According to some safety data sheets (SDS), Lauroyl-L-carnitine chloride may be classified
under the Globally Harmonized System (GHS) with the following hazards[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed.

Skin corrosion/irritation (Category 2): Causes skin irritation.

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

Given these potential hazards, appropriate personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat, should be worn at all times when handling this
chemical.
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Step-by-Step Disposal Protocol
The fundamental principle for the disposal of Lauroyl-L-carnitine chloride is to adhere to all
applicable local, state, and federal regulations.

¢ Initial Assessment:

o Consult the Safety Data Sheet (SDS): Always refer to the specific SDS provided by the
manufacturer of your Lauroyl-L-carnitine chloride. This document will contain the most
accurate and relevant safety and disposal information.

o Evaluate the Waste: Determine if the Lauroyl-L-carnitine chloride to be disposed of is in
its pure form or mixed with other solvents or reagents. Contaminated materials will require
special consideration.

» Waste Segregation and Collection:

o Dedicated Waste Container: Transfer the Lauroyl-L-carnitine chloride waste into a
clearly labeled, sealed, and appropriate chemical waste container.

o Avoid Mixing: Do not mix Lauroyl-L-carnitine chloride waste with other waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

» Disposal Pathway:

o Approved Waste Disposal Facility: The primary and recommended method for disposal is
to send the chemical waste to an approved and licensed waste disposal plant.

o Institutional EHS: Contact your institution's EHS office to arrange for the pickup and
disposal of the chemical waste. They will have established procedures and relationships
with certified waste management companies.

» Decontamination of Empty Containers:

o Triple Rinse: Thoroughly rinse the empty container with an appropriate solvent. The
rinsate should be collected and disposed of as chemical waste.
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o Container Disposal: Once decontaminated, the container can typically be disposed of
according to institutional guidelines for non-hazardous lab waste. However, always confirm
this with your EHS office.

Quantitative Data Summary

At present, publicly available safety data sheets and disposal guidelines do not specify
quantitative limits (e.g., concentration thresholds for drain disposal) for Lauroyl-L-carnitine
chloride. The precautionary principle dictates treating all quantities as chemical waste
requiring professional disposal.

Parameter Value Source
CAS Number 6919-91-1 [1]
GHS Hazard Codes H302, H315, H319, H335 [1]

Dispose of in accordance with
Disposal Recommendation local, state, and federal [1]
regulations.

Experimental Protocols Cited

This guidance is based on standard chemical waste disposal protocols and information
synthesized from various safety data sheets for Lauroyl-L-carnitine chloride. No
experimental protocols for the neutralization or deactivation of this specific compound are
readily available in the reviewed literature. The standard procedure is collection and
incineration by a licensed facility.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Lauroyl-L-carnitine chloride.
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Disposal workflow for Lauroyl-L-carnitine chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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